Cas no 2703018-16-8 ((R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine)
(R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- (R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine
-
- Inchi: 1S/C5H8F3N/c6-2-4-1-5(7,8)3-9-4/h4,9H,1-3H2/t4-/m1/s1
- InChI Key: SGHYQSNGUFIVAS-SCSAIBSYSA-N
- SMILES: C([C@@H]1NCC(F)(F)C1)F
(R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YFF00225-100.0mg |
(R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine |
2703018-16-8 | 97% | 100.0mg |
¥2400 | 2023-03-10 | |
| Bestfluorodrug | YFF00225-500.0mg |
(R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine |
2703018-16-8 | 97% | 500.0mg |
¥6000 | 2023-03-10 | |
| Bestfluorodrug | YFF00225-1.0g |
(R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine |
2703018-16-8 | 97% | 1.0g |
¥9600 | 2023-03-10 | |
| Bestfluorodrug | YFF00225-100mg |
(R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine |
2703018-16-8 | 97% | 100mg |
¥2400 | 2023-09-19 | |
| Bestfluorodrug | YFF00225-500mg |
(R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine |
2703018-16-8 | 97% | 500mg |
¥6000 | 2023-09-19 | |
| Bestfluorodrug | YFF00225-1g |
(R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine |
2703018-16-8 | 97% | 1g |
¥9600 | 2023-09-19 |
(R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine
Introduction to (R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine (CAS No. 27030-18-8)
The compound (R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine (CAS No. 27030-18-8) is a fluorinated pyrrolidine derivative with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its potential applications in drug development and advanced materials. The pyrrolidine core, a five-membered nitrogen-containing ring, serves as a versatile scaffold for various functional groups, while the fluorine atoms at positions 4 and 4', along with the fluoromethyl group at position 2, confer distinct electronic and steric properties to the molecule.
Recent studies have highlighted the importance of fluorinated compounds in modern drug discovery. Fluorine substitution can significantly alter the physicochemical properties of a molecule, such as its lipophilicity, bioavailability, and metabolic stability. In the case of (R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine, the strategic placement of fluorine atoms enhances its stability and reactivity, making it an attractive candidate for use as an intermediate in the synthesis of complex molecules. For instance, researchers have explored its role in the construction of bioactive compounds with potential applications in treating neurodegenerative diseases and cancer.
The synthesis of (R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine involves a combination of nucleophilic substitution and ring-closing reactions. The introduction of fluorine atoms is typically achieved through electrophilic fluorination or metal-mediated coupling reactions. The stereochemistry at position R is critical for determining the compound's biological activity and selectivity. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, ensuring high optical purity for downstream applications.
In terms of applications, (R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine has been utilized as a building block in the construction of peptide mimetics and bioisosteres. Its ability to form stable amide bonds makes it particularly useful in peptide synthesis. Additionally, this compound has been employed in the development of novel materials with tailored properties, such as fluoropolymers and organocatalysts. The integration of fluorinated pyrrolidines into polymer frameworks has led to materials with enhanced thermal stability and mechanical strength.
Recent research has also focused on the biological evaluation of (R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine derivatives. In vitro studies have demonstrated their potential as inhibitors of key enzymes involved in cellular signaling pathways. For example, certain derivatives have shown promise as kinase inhibitors or modulators of ion channels. These findings underscore the importance of this compound as a lead structure for drug discovery efforts.
In conclusion, (R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine (CAS No. 27030-18-8) is a versatile fluorinated pyrrolidine derivative with significant potential in organic synthesis and drug discovery. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, its role in advancing scientific knowledge is expected to grow further.
2703018-16-8 ((R)-4,4-difluoro-2-(fluoromethyl)pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)